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Compound of Interest

Compound Name: Bavachinin

Cat. No.: B190651 Get Quote

Essential guidance for the safe handling and disposal of Bavachinin, ensuring operational

safety and environmental protection.

For researchers, scientists, and drug development professionals, the proper management of

chemical waste is a critical component of laboratory safety and regulatory compliance. This

document provides a comprehensive, step-by-step guide to the proper disposal of Bavachinin,

a naturally occurring flavanone utilized in various research applications.

Immediate Safety and Logistical Information
While some safety data sheets (SDS) may not classify Bavachinin as a hazardous substance,

aggregated data from multiple sources indicate that it is very toxic to aquatic life with long-

lasting effects.[1] Therefore, a cautious approach is mandatory, and all Bavachinin waste

should be handled as hazardous chemical waste.

Personal Protective Equipment (PPE) is non-negotiable. Always wear appropriate PPE,

including a lab coat, chemical-resistant gloves (such as nitrile), and safety goggles when

handling Bavachinin in any form. All handling of powdered Bavachinin or concentrated

solutions should be performed in a certified chemical fume hood to prevent inhalation.

Quantitative Data Summary
The following table summarizes key quantitative data for Bavachinin, essential for proper

waste documentation and handling.
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Property Value Source

Chemical Name

(2S)-2-(4-hydroxyphenyl)-7-

methoxy-6-(3-methylbut-2-

enyl)-2,3-dihydrochromen-4-

one

PubChem

CAS Number 19879-30-2 [1]

Molecular Formula C₂₁H₂₂O₄ [1]

Molecular Weight 338.4 g/mol [1]

Appearance Crystalline solid [2]

Solubility in Ethanol approx. 20 mg/mL

Solubility in DMSO approx. 30 mg/mL

Solubility in DMF approx. 50 mg/mL

Aqueous Solubility Sparingly soluble

Step-by-Step Disposal Protocol
The following operational plan provides a clear, procedural guide for the disposal of

Bavachinin waste.

Step 1: Waste Segregation

Solid Waste: Collect unused or expired Bavachinin powder in a dedicated, clearly labeled

hazardous waste container. This container should be made of a compatible material (e.g.,

high-density polyethylene) and have a secure, tight-fitting lid.

Liquid Waste: All solutions containing Bavachinin, regardless of concentration, must be

collected as hazardous liquid waste. Use a dedicated, leak-proof container, also clearly

labeled. Do not mix Bavachinin waste with other chemical waste streams unless explicitly

permitted by your institution's waste management guidelines.

Contaminated Materials: Any materials that have come into contact with Bavachinin, such

as pipette tips, gloves, weigh boats, and paper towels, must be disposed of as solid
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hazardous waste. Place these items in a designated, lined container for chemically

contaminated solid waste.

Step 2: Waste Labeling

All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste"

The full chemical name: "Bavachinin"

The CAS number: "19879-30-2"

An indication of the hazards (e.g., "Toxic to Aquatic Life")

The approximate concentration and volume/mass of the waste

The date the waste was first added to the container

Step 3: Storage of Waste

Store all Bavachinin waste containers in a designated, secure, and well-ventilated satellite

accumulation area.

Ensure that the storage area is away from drains and sources of ignition.

Do not allow waste to accumulate in the laboratory. Follow your institution's guidelines for the

maximum allowable volume of waste and the timeframe for its removal.

Step 4: Final Disposal

Never dispose of Bavachinin down the drain. Due to its high aquatic toxicity, this is a critical

compliance and environmental protection measure.

Arrange for the collection and disposal of all Bavachinin waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.
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Maintain a detailed record of all Bavachinin waste generated and disposed of, in

accordance with your local and national regulations.

Experimental Protocols and Signaling Pathways
Bavachinin is recognized as a pan-agonist of Peroxisome Proliferator-Activated Receptors

(PPARs), which are key regulators of metabolism and inflammation. Its interaction with these

nuclear receptors is a primary mechanism of its biological activity.

Bavachinin as a PPAR Agonist
The diagram below illustrates the general signaling pathway for PPAR activation. Bavachinin,

as a ligand, can activate this pathway, leading to the transcription of target genes involved in

metabolic and inflammatory processes.
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Caption: PPAR signaling pathway activated by Bavachinin.

By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of Bavachinin, minimizing risks to both personnel and the environment, thereby

fostering a culture of safety and responsibility in research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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